4-bromo-5-(4-methoxyphenyl)-2(5H)-furanone

• Molecular Formula: C11H9BrO3
• Molecular Weight: 269.09 g/mol
• IUPAC Name: 3-bromo-2-(4-methoxyphenyl)-2H-furan-5-one
• InChI: InChI=1S/C11H9BrO3/c1-14-8-4-2-7(3-5-8)11-9(12)6-10(13)15-11/h2-6,11H,1H3
• InChI Key: ZBZWVGNHJHDIEH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2C(=CC(=O)O2)Br

Description

4-bromo-5-(4-methoxyphenyl)-2(5H)-furanone is a useful research compound. Its molecular formula is C11H9BrO3 and its molecular weight is 269.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3,4-dibromo-5-hydroxy-2(5H)-furanone (manufactured by SIGMA), Compound 3: 4-bromo-5-methoxy-5-(4-methoxyphenyl)-2(5H)-furanone (manufactured by SIGMA), and Compound 4: 4-{[3-bromo-2-(4-methoxyphenyl)-5-oxo-2,5-dihydro-2-furanyl]oxy}benzoate (manufactured by SIGMA) were used as test drugs. As positive controls, three (3) kinds of known compounds as an AI-2 inhibitory compounds, such as Compound 5: 4-hydroxy-2,5-dimethyl-3(2H)-furanone (manufactured by SIGMA), Compound 6: 2-methoxy-2,4-diphenyl-3(2H)-furanone (manufactured by SIGMA), and Compound 7: 2-pentyl-2-cyclopentene-1-one (manufactured by SIGMA) were used (see Bassseler et al., Bacteriol. 179, p. 4043-4045, 1997; Yoshida A. et al., Appl. Environ. Microbial., 71(5), p. 2372-2380, 2005; and Wen Z. T. et al., J. Bacteriol., 189(9), p. 2682-2691, 2004).